Cas no 4968-81-4 (naphtho[2,3-b]thiophene-4,9-dione)

• Product Name: naphtho[2,3-b]thiophene-4,9-dione
• CAS No: 4968-81-4
• MF: C₁₂H₆O₂S
• MW: 214.239841938019
• CID: 932656
• PubChem ID: 98578
• Update Time: 2025-04-19

naphtho[2,3-b]thiophene-4,9-dione Chemical and Physical Properties

Names and Identifiers

• naphtho[2,3-b]thiophene-4,9-dione
• benzo[f][1]benzothiole-4,9-dione
• THIOPHENONAPHTHOQUINONE
• DTXSID40197968
• Bio4D6
• NSC149689
• THIOPHANTHRAQUINONE
• NSC-149689
• Naphtho(2,3-b)thiophene-4,9-dione
• CHEMBL302418
• HMS1665K03
• benzo[f]benzothiophene-4,9-dione
• K4NS1RG3HV
• UNII-K4NS1RG3HV
• SCHEMBL29285
• benzo[f]benzothiophene-4,9-quinone
• Oprea1_073741
• CCG-54467
• SR-01000643560-1
• 4968-81-4
• 4,9-Dioxo-4,9-dihydro-naphtho[2,3-b]thiophen
• NSC 149689

• Inchi： 1S/C12H6O2S/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6H
• InChI Key： GDUFLCCHLCZVCJ-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C3C=CC=CC=3C(C1=2)=O)=O

Computed Properties

• Exact Mass: 214.00900
• Monoisotopic Mass: 214.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.442
• Boiling Point: 390.9°C at 760 mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.694
• PSA: 62.38000
• LogP: 2.52350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes